Ezetimibe Fluoro Isomer
Ezetimibe Fluoro Isomer
A stereoisomer of Ezetimibe. Ezetimibe inhibits intestinal cholesterol absorption by preventing cholesterol uptake by the Niemann-Pick C1-like 1 (NPC1L9) protein, a cholesterol transporter located in the apical membrane of enterocytes.
Brand Name:
Vulcanchem
CAS No.:
1798008-25-9
VCID:
VC0194585
InChI:
InChI=1S/C24H21F2NO3/c25-16-7-9-17(10-8-16)27-23(15-5-11-18(28)12-6-15)20(24(27)30)13-14-22(29)19-3-1-2-4-21(19)26/h1-12,20,22-23,28-29H,13-14H2/t20-,22+,23-/m1/s1
SMILES:
C1=CC=C(C(=C1)C(CCC2C(N(C2=O)C3=CC=C(C=C3)F)C4=CC=C(C=C4)O)O)F
Molecular Formula:
C24H21F2NO3
Molecular Weight:
409.44
Ezetimibe Fluoro Isomer
CAS No.: 1798008-25-9
Impurities
VCID: VC0194585
Molecular Formula: C24H21F2NO3
Molecular Weight: 409.44
Purity: > 95%
| CAS No. | 1798008-25-9 |
|---|---|
| Product Name | Ezetimibe Fluoro Isomer |
| Molecular Formula | C24H21F2NO3 |
| Molecular Weight | 409.44 |
| IUPAC Name | (3R,4S)-1-(4-fluorophenyl)-3-[(3S)-3-(2-fluorophenyl)-3-hydroxypropyl]-4-(4-hydroxyphenyl)azetidin-2-one |
| Standard InChI | InChI=1S/C24H21F2NO3/c25-16-7-9-17(10-8-16)27-23(15-5-11-18(28)12-6-15)20(24(27)30)13-14-22(29)19-3-1-2-4-21(19)26/h1-12,20,22-23,28-29H,13-14H2/t20-,22+,23-/m1/s1 |
| SMILES | C1=CC=C(C(=C1)C(CCC2C(N(C2=O)C3=CC=C(C=C3)F)C4=CC=C(C=C4)O)O)F |
| Appearance | White Solid |
| Description | A stereoisomer of Ezetimibe. Ezetimibe inhibits intestinal cholesterol absorption by preventing cholesterol uptake by the Niemann-Pick C1-like 1 (NPC1L9) protein, a cholesterol transporter located in the apical membrane of enterocytes. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 3’-(2-Fluorophenyl) Ezetimibe; (3R,4S)-1-(4-Fluorophenyl)-3-[(3S)-3-(2-fluorophenyl)-3-hydroxypropyl]-4-(4-hydroxyphenyl)-2-azetidinone; |
| PubChem Compound | 125281874 |
| Last Modified | Nov 11 2021 |
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